Cas no 1707-77-3 (1,2:5,6-Di-O-isopropylidene-D-mannitol)

1,2:5,6-Di-O-isopropylidene-D-mannitol is a protected derivative of D-mannitol, featuring isopropylidene groups at the 1,2 and 5,6 positions. This modification enhances its stability and solubility in organic solvents, making it a valuable intermediate in synthetic organic chemistry. The compound is particularly useful in carbohydrate chemistry for selective functionalization, as the isopropylidene groups protect hydroxyl moieties while leaving other reactive sites accessible. Its rigid bicyclic structure also facilitates stereocontrol in asymmetric synthesis. Due to its high purity and well-defined stereochemistry, it is commonly employed in pharmaceuticals, chiral auxiliaries, and fine chemical synthesis. The product is typically supplied as a white crystalline solid with consistent batch-to-batch reproducibility.
1,2:5,6-Di-O-isopropylidene-D-mannitol structure
1707-77-3 structure
Product Name:1,2:5,6-Di-O-isopropylidene-D-mannitol
CAS No:1707-77-3
MF:C12H22O6
MW:262.299484729767
MDL:MFCD00003211
CID:41849
PubChem ID:24857858
Update Time:2025-05-26

1,2:5,6-Di-O-isopropylidene-D-mannitol Chemical and Physical Properties

Names and Identifiers

    • 1,2:5,6-di-O-isopropylidene D-mannitol
    • 1,2:5,6-Di-O-isopropylidene-D-mannitol
    • 1,2,5,6-DI-Isopopylidene-D-Mannitol
    • 1,2:5,6-Diacetone-D-mannitol
    • Diacetone-D-Mannitol
    • 1,2:5,6-Bis-O-(1-methylethylidene)-D-mannitol
    • 1,2,5,6-DI-O-ISOPROPYLIDENE-D-MANNITOL
    • 1,2:5,6-Bis-o-(1-methylidene)D-mannitol
    • D-Mannitol 1,2:5,6-bis-acetonide
    • D-Mannitol diacetonide
    • (1S,2S)-1,2-bis[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]ethane-1,2-diol
    • 1,2-Bis(2,2-Dimethyl-1,3-Dioxolan-4-yl)-1,2-Ethanediol
    • Diacetone Mannitol
    • NSC 47987
    • NSC 67545
    • NSC 89874
    • DIACETONE-D-MAN
    • D-Mannitol diaceton
    • Mannitol diacetonide
    • Diisopropylidene mannitol
    • 1,2:5,6-Bis-O-(1-met
    • (1S,2S)-1,2-BIS((R)-2,2-DIMETHYL-1,3-DIOXOLAN-4-YL)ETHANE-1,2-DIOL
    • zlchem 213
    • (1s,2s)-1,2-bis[(4r)-2,2-dimet
    • AC-8562
    • HY-I0703
    • CS-M3080
    • 6-Bromo-3-fluoro-2-methoxyphenylboronicacid
    • D-Mannitol1,2:5,6-bis-acetonide
    • AKOS015924771
    • 1,2:5,6-Di-O-isopropylidene-D-mannitol, 98%
    • SCHEMBL768294
    • D-Mannitol,1,2:5,6-bis-O-(1-methylethylidene)-
    • AKOS015919884
    • AS-16068
    • D2024
    • Amido Black Staining Solution 2X,Amido Black 10B, Naphthol Blue Black solution
    • 1,2,5,6-diacetone D-mannitol
    • MFCD00003211
    • EINECS 216-954-8
    • ODYBCPSCYHAGHA-ZYUZMQFOSA-N
    • DTXSID201284699
    • J-650223
    • 1707-77-3
    • F10687
    • 1,2,5,6-Diisopropylidene-D-mannitol
    • 1,2-5,6-Diacetone D-mannitol
    • (+)-1,2:5,6-di-O-Isopropylidene-D-mannitol
    • MDL： MFCD00003211
    • Inchi： 1S/C12H22O6/c1-11(2)15-5-7(17-11)9(13)10(14)8-6-16-12(3,4)18-8/h7-10,13-14H,5-6H2,1-4H3/t7-,8-,9-,10-/m1/s1
    • InChI Key： ODYBCPSCYHAGHA-ZYUZMQFOSA-N
    • SMILES： O1C(C)(C)OC[C@@H]1[C@H]([C@@H]([C@H]1COC(C)(C)O1)O)O
    • BRN： 83765

Computed Properties

  • Exact Mass: 262.14200
  • Monoisotopic Mass: 262.141638
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 77.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.1750
  • Melting Point: 117.0 to 123.0 deg-C
  • Boiling Point: 382°C at 760 mmHg
  • Flash Point: 184.8 °C
  • Refractive Index: 6.5 ° (C=8, CHCl3)
  • Solubility: methanol: 100 mg/mL, clear, colorless
  • PSA: 77.38000
  • LogP: 0.01120
  • Sensitiveness: Sensitive to humidity
  • Specific Rotation: 6 º (c=5, Chloroform)
  • Optical Activity: [α]/D +6.0±1.0°, c = 5 in chloroform
  • Solubility: Not determined

1,2:5,6-Di-O-isopropylidene-D-mannitol Security Information

1,2:5,6-Di-O-isopropylidene-D-mannitol Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1,2:5,6-Di-O-isopropylidene-D-mannitol Pricemore >>

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1,2:5,6-Di-O-isopropylidene-D-mannitol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1707-77-3)D-Mannitol1,2:5,6-bis-acetonide
Order Number:LE13135;LE2471253
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:08
Price ($):discuss personally
Email:18501500038@163.com

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1707-77-3)D-Mannitol1,2:5,6-bis-acetonide
LE13135;LE2471253
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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